Cas no 263364-67-6 (3-(4-chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one)

• Product Name: 3-(4-chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one
• CAS No: 263364-67-6
• MF: C₁₇H₁₃ClO₃
• MW: 300.736324071884
• CID: 5686915
• PubChem ID: 688926
• Update Time: 2025-06-09

3-(4-chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• F1862-0788
• 3-(4-chlorophenyl)-7-methoxy-4-methylchromen-2-one
• 3-(4-chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one
• 263364-67-6
• STK925046
• AK-087/42718144
• NSC-749199
• 3(4'-Chloropheny)-7-methoxy-4-methylcoumarin
• AKOS002229118
• CCG-312713
• NSC749199
• SCHEMBL7157591
• 3-(4-Chlorophenyl)-4-methyl-7-methoxy-2H-1-benzopyran-2-one
• 3-(4'-Chlorophenyl)-7-methoxy-4-methylcoumarin
• 3-(4 inverted exclamation mark -Chloropheny)-7-methoxy-4-methylcoumarin

• Inchi： 1S/C17H13ClO3/c1-10-14-8-7-13(20-2)9-15(14)21-17(19)16(10)11-3-5-12(18)6-4-11/h3-9H,1-2H3
• InChI Key： HHPVTMBAANTAKT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=O)OC2C=C(C=CC=2C=1C)OC

Computed Properties

• Exact Mass: 300.0553220g/mol
• Monoisotopic Mass: 300.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 3-(4-chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one

Introduction to 3-(4-chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one (CAS No. 263364-67-6)

3-(4-chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one is a structurally intriguing compound belonging to the chromenone class, characterized by its 4-chlorophenyl, 7-methoxy, and 4-methyl substituents. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its potential bioactivity and structural versatility. The chromenone scaffold is well-known for its presence in various bioactive natural products and synthetic drugs, making it a valuable scaffold for medicinal chemistry investigations.

The compound with the CAS number 263364-67-6 represents a specific derivative of chromenone, which has been extensively studied for its pharmacological properties. The 4-chlorophenyl group introduces a electron-withdrawing effect, while the 7-methoxy and 4-methyl groups contribute to the molecule's overall stability and reactivity. These structural features make it an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in chromenone derivatives due to their demonstrated efficacy in various biological assays. Studies have shown that compounds within this class exhibit a range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural diversity of chromenones allows for the design of molecules with tailored biological profiles, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of 3-(4-chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one is its potential as a lead compound for the development of novel therapeutic agents. Researchers have leveraged computational methods and high-throughput screening to identify promising derivatives of this compound. These efforts have led to the discovery of several analogs with enhanced bioactivity and improved pharmacokinetic profiles.

The synthesis of 3-(4-chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one involves multi-step organic reactions that highlight the synthetic versatility of chromenone derivatives. The introduction of the 4-chlorophenyl, 7-methoxy, and 4-methyl groups requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

From a biological perspective, the chromenone core of this compound interacts with various target proteins and enzymes, modulating their activity and function. For instance, some chromenone derivatives have been shown to inhibit kinases and other enzymes involved in cancer progression. The presence of the 4-chlorophenyl, 7-methoxy, and 4-methyl groups fine-tunes these interactions, potentially leading to more potent and selective therapeutic effects.

Recent preclinical studies have demonstrated the promising therapeutic potential of 3-(4-chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one in models of inflammation and cancer. These studies indicate that the compound can modulate key signaling pathways associated with these diseases, offering a novel approach to treatment. The results from these investigations are encouraging and warrant further exploration in clinical settings.

The chemical properties of this compound also make it an interesting candidate for drug delivery systems. Researchers are exploring ways to enhance its solubility and bioavailability through prodrug formulations or nanotechnology-based delivery platforms. These advancements could improve the therapeutic efficacy of chromenone derivatives like 3-(4-chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one, expanding their potential applications in medicine.

In conclusion, 3-(4-chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one (CAS No. 263364-67-6) represents a structurally complex and bioactive molecule with significant therapeutic potential. Its unique combination of substituents, coupled with its demonstrated pharmacological properties, makes it a valuable asset in pharmaceutical research. As our understanding of its mechanisms of action continues to evolve, so too will our ability to harness its potential for treating human disease.